A photonic crystal-based CdS–Au–WO3 heterostructure for efficient visible-light photocatalytic hydrogen and oxygen evolution†

RSC Advances Pub Date: 2014-03-27 DOI: 10.1039/C4RA01415D

Abstract

A photonic crystal-based CdS–Au–WO3 heterostructure was constructed on WO3 photonic crystal segments. Highly efficient visible-light-driven hydrogen and oxygen evolution are demonstrated relative to those of single-, two-component and unstructured systems due to good light harvesting of photonic crystals and efficient electron transfer of this heterostructure.

Graphical abstract: A photonic crystal-based CdS–Au–WO3 heterostructure for efficient visible-light photocatalytic hydrogen and oxygen evolution
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